Cas no 2227797-36-4 ((1R)-3-amino-1-(5-bromo-2-methoxypyridin-3-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(5-bromo-2-methoxypyridin-3-yl)propan-1-ol
• CAS No: 2227797-36-4
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• CID: 6196019
• PubChem ID: 165968963
• Update Time: 2025-10-28

(1R)-3-amino-1-(5-bromo-2-methoxypyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(5-bromo-2-methoxypyridin-3-yl)propan-1-ol
• 2227797-36-4
• EN300-1917673

• Inchi： 1S/C9H13BrN2O2/c1-14-9-7(8(13)2-3-11)4-6(10)5-12-9/h4-5,8,13H,2-3,11H2,1H3/t8-/m1/s1
• InChI Key： QRZDKLWSGNSMEC-MRVPVSSYSA-N
• SMILES： BrC1=CN=C(C(=C1)[C@@H](CCN)O)OC

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.4Ų

Additional information on (1R)-3-amino-1-(5-bromo-2-methoxypyridin-3-yl)propan-1-ol

Compound CAS No. 2227797-36-4: (1R)-3-amino-1-(5-bromo-2-methoxypyridin-3-yl)propan-1-ol

The compound with CAS number 2227797-36-4, known as (1R)-3-amino-1-(5-bromo-2-methoxypyridin-3-yl)propan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which make it a promising candidate for various applications in drug discovery and development.

The molecular structure of (1R)-3-amino-1-(5-bromo-2-methoxypyridin-3-yl)propan-1-ol includes a pyridine ring substituted with a bromine atom at the 5-position and a methoxy group at the 2-position. The pyridine ring is further connected to a chiral carbon, which bears an amino group and a hydroxyl group. This stereochemistry is critical, as it influences the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a bioisosteric replacement in drug design. Its ability to mimic the pharmacophoric features of other bioactive molecules while introducing novel functional groups has made it a valuable tool in the optimization of lead compounds. For instance, researchers have explored its use in the development of antidepressants and anti-inflammatory agents, where its stereochemistry plays a pivotal role in enhancing selectivity and reducing off-target effects.

In terms of synthesis, (1R)-3-amino-1-(5-bromo-2-methoxypyridin-3-yl)propan-1-ol can be prepared through a multi-step process involving nucleophilic aromatic substitution and stereoselective reduction. The synthesis begins with the preparation of the pyridine derivative, followed by the introduction of the amino and hydroxyl groups in a stereospecific manner. This approach ensures high enantiomeric purity, which is essential for studying the compound's biological activity.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have demonstrated that its unique functional groups can be exploited for conjugation with biocompatible polymers or nanoparticles, enabling precise delivery of therapeutic agents to specific tissues or cells. This innovation has significant implications for improving the efficacy of treatments while minimizing systemic toxicity.

Moreover, (1R)-3-amino-1-(5-bromo-2-methoxypyridin-3-y l)propanol has been investigated as a potential enzyme inhibitor. Its ability to bind to specific catalytic sites with high affinity makes it a candidate for modulating enzyme activity in diseases such as cancer and neurodegenerative disorders. Preliminary studies have shown promising results, particularly in inhibiting key enzymes involved in cell proliferation and apoptosis.

The compound's stability under physiological conditions is another critical factor that contributes to its suitability for therapeutic applications. Studies have shown that it exhibits excellent resistance to enzymatic degradation, ensuring prolonged retention in biological systems. This property is particularly advantageous for drugs requiring sustained release or prolonged action.

In conclusion, (1R)-3-amino -1-(5-bromo -2-methoxypyridin -3 -yl) propan -1 -ol (CAS No. 2227797 -36 -4) represents a cutting-edge molecule with diverse applications in modern medicine. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for advancing drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare.